Cas no 1524245-55-3 (2-(4-Amino-3-fluorophenyl)propan-2-ol)

• Product Name: 2-(4-Amino-3-fluorophenyl)propan-2-ol
• CAS No: 1524245-55-3
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5140706
• PubChem ID: 70331607
• Update Time: 2025-11-01

2-(4-Amino-3-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-amino-3-fluoro-α,α-dimethyl-
• 2-(4-Amino-3-fluorophenyl)propan-2-ol
• 1524245-55-3
• SCHEMBL8280151
• EN300-30054645
• CS-0529630
• F75244

• Inchi： 1S/C9H12FNO/c1-9(2,12)6-3-4-8(11)7(10)5-6/h3-5,12H,11H2,1-2H3
• InChI Key： CVJLIVXYYCBSCF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=C(F)C=1)(O)(C)C

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-Amino-3-fluorophenyl)propan-2-ol

Introduction to 2-(4-Amino-3-fluorophenyl)propan-2-ol (CAS No. 1524245-55-3)

2-(4-Amino-3-fluorophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1524245-55-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining an aromatic fluorophenyl ring with an amino-substituted propanol backbone, has garnered attention due to its potential biological activities and synthetic utility. The presence of both fluorine and amino functional groups enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 2-(4-Amino-3-fluorophenyl)propan-2-ol positions it as a candidate for further exploration in drug discovery programs. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, contributes to the compound's pharmacokinetic profile. Meanwhile, the amino group provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. Such structural features are increasingly recognized in the design of small-molecule inhibitors targeting various disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4-Amino-3-fluorophenyl)propan-2-ol and biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory and metabolic disorders. The fluorophenyl moiety, in particular, has been shown to interact with specific residues in protein active sites, potentially leading to high-affinity binding. Such insights are crucial for rational drug design, where structural optimization can enhance efficacy while minimizing side effects.

In the context of medicinal chemistry, the synthesis of 2-(4-Amino-3-fluorophenyl)propan-2-ol represents a testament to the progress in multi-step organic synthesis techniques. The introduction of fluorine into aromatic systems remains a challenging yet rewarding endeavor, given its profound impact on molecular properties. Researchers have employed transition-metal-catalyzed cross-coupling reactions and fluorination strategies to achieve regioselective modifications, thereby constructing complex scaffolds like 2-(4-Amino-3-fluorophenyl)propan-2-ol with precision.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for instance, derivatives of 2-(4-Amino-3-fluorophenyl)propan-2-ol may serve as precursors for herbicides or fungicides due to their ability to disrupt essential biological processes in pathogens. Additionally, its role as an intermediate in fine chemical synthesis underscores its industrial relevance. The demand for specialized building blocks like this underscores the importance of maintaining robust synthetic methodologies in chemical research.

As our understanding of disease mechanisms evolves, so does the need for innovative therapeutic strategies. 2-(4-Amino-3-fluorophenyl)propan-2-ol, with its unique structural features, stands as a promising candidate for further investigation. Collaborative efforts between synthetic chemists and biologists are essential to unlock its full potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to fruition.

The regulatory landscape also plays a critical role in guiding the development of compounds like 1524245-55-3. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before advancing to preclinical and clinical trials. Furthermore, ethical considerations regarding animal testing and environmental impact must be addressed throughout the research lifecycle. These measures not only safeguard human health but also promote sustainable scientific practices.

In conclusion,2-(4-Amino-3-fluorophenyl)propan-2-ol exemplifies the intersection of innovation and precision in modern chemistry. Its potential as a pharmacological tool or synthetic intermediate is well-documented, yet further exploration is warranted to fully harness its benefits. As research continues to progress at an unprecedented pace,1524245-55-3 will undoubtedly remain a focal point for scientists striving to address unmet medical needs through chemical innovation.